Cas no 109315-57-3 (3-Thiophenecarboxylic acid, 2-isothiocyanato-4-phenyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-isothiocyanato-4-phenyl-, ethyl ester
• CAS No: 109315-57-3
• MF: C₁₄H₁₁NO₂S₂
• MW: 289.37264084816
• CID: 1192016
• Update Time: 2024-08-05

3-Thiophenecarboxylic acid, 2-isothiocyanato-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-isothiocyanato-4-phenyl-, ethyl ester

• Inchi： 1S/C14H11NO2S2/c1-2-17-14(16)12-11(8-19-13(12)15-9-18)10-6-4-3-5-7-10/h3-8H,2H2,1H3
• InChI Key： IWWCAZHGVAAYJN-UHFFFAOYSA-N
• SMILES： C1(N=C=S)SC=C(C2=CC=CC=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 289.02323

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 452.5±45.0 °C(Predicted)
• PSA: 38.66